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Compound of Interest

Compound Name: 4-Nitro-p-terphenyl

Cat. No.: B078885 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 4-Nitro-p-terphenyl, a compound requiring careful handling due to its potential

hazards. Adherence to these protocols is critical for personnel safety and environmental

protection.

Hazard Profile and Safety Summary
4-Nitro-p-terphenyl is classified as hazardous, particularly to the aquatic environment.[1] As

with many aromatic nitro compounds, it is crucial to prevent its release into the environment.[2]

[3] Therefore, treating this compound and any contaminated materials as hazardous waste is

mandatory.[4][5] Do not dispose of this compound down the drain or in regular trash.[2]

Before handling 4-Nitro-p-terphenyl for disposal, it is imperative to wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety glasses with side

shields or goggles, and a lab coat.[6] All handling should occur in a well-ventilated area or a

fume hood to avoid inhalation of dust.[6]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for 4-
Nitro-p-terphenyl.
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Property Value Reference

Chemical Name 4-Nitro-p-terphenyl [7]

CAS Number 10355-53-0 [7]

Molecular Formula C18H13NO2 [1]

Molecular Weight 275.3 g/mol [1]

GHS Hazard Statements

H400: Very toxic to aquatic

lifeH410: Very toxic to aquatic

life with long lasting effects

[1]

GHS Precautionary

Statements

P273: Avoid release to the

environmentP391: Collect

spillageP501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations

[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 4-Nitro-p-terphenyl and its contaminated

materials is to manage them as hazardous waste through a licensed and approved waste

disposal company.[2][4]

Waste Identification and Segregation:

Identify all waste streams containing 4-Nitro-p-terphenyl. This includes unused or expired

chemicals, reaction residues, and contaminated labware (e.g., filter paper, pipette tips,

gloves).

Do not mix 4-Nitro-p-terphenyl waste with other waste streams, especially incompatible

materials.[5][6] Keep it separate from acidic, basic, and reactive wastes.

Container Management:
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Solid Waste: Collect any surplus or expired 4-Nitro-p-terphenyl and contaminated solid

materials in a designated, clearly labeled hazardous waste container.[4] The container

should be robust, chemically resistant, and have a secure, tightly sealed lid.[5]

Liquid Waste: If 4-Nitro-p-terphenyl is in a solvent, collect it in a designated liquid

hazardous waste container.[4] Ensure the solvent is compatible with the container material

and other contents. Non-halogenated and halogenated solvent wastes should generally be

collected separately.[8]

Empty Containers: Empty containers of 4-Nitro-p-terphenyl must be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent (e.g., acetone

or ethanol).[6][9] The rinsate from the cleaning process must be collected and disposed of

as hazardous liquid waste.[4][6][9]

Labeling:

Properly label the hazardous waste container with the following information:[5]

The words "Hazardous Waste"

The full chemical name: "4-Nitro-p-terphenyl"

The associated hazards (e.g., "Environmental Hazard," "Toxic to Aquatic Life")[1]

The date of accumulation[4]

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

satellite accumulation area (SAA) near the point of generation.[5][6]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[4]

Segregate the container from incompatible materials.[5]

Final Disposal:
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Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste.[4][6]

Provide the disposal company with the Safety Data Sheet (SDS) for 4-Nitro-p-terphenyl.
[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Nitro-p-terphenyl and associated waste.
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Caption: Disposal workflow for 4-Nitro-p-terphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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